Cas no 2680850-17-1 (3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid)

• Product Name: 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid
• CAS No: 2680850-17-1
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 5650174
• PubChem ID: 165909395
• Update Time: 2025-10-28

3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-4-carboxylic acid
• 2680850-17-1
• EN300-28276120
• 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid

• Inchi： 1S/C11H12N2O4/c1-3-6-17-11(16)13-9-7(2)8(10(14)15)4-5-12-9/h3-5H,1,6H2,2H3,(H,14,15)(H,12,13,16)
• InChI Key： BYGAIRODBSGQFA-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C(C)=C(C(=O)O)C=CN=1)=O

Computed Properties

• Exact Mass: 236.07970687g/mol
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid

Introduction to 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid (CAS No. 2680850-17-1)

3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680850-17-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its pyridine core, which is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets in a variety of ways. The presence of multiple functional groups, including an amide linkage, an ester moiety, and a carboxylic acid group, makes this molecule a versatile intermediate for the synthesis of more complex pharmacophores.

The structure of 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid exhibits a unique arrangement of these functional groups, which contributes to its reactivity and potential applications. The pyridine ring itself is a key feature, providing a hydrogen bond acceptor capability that is critical for binding to biological targets. Additionally, the methyl group at the 3-position and the carboxylic acid at the 4-position introduce further conformational flexibility and potential sites for derivatization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Pyridine derivatives, in particular, have been extensively studied due to their role as key components in many drugs used to treat various diseases. The amide group in 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid is particularly noteworthy, as it can serve as a linker between different pharmacophoric units, facilitating the design of hybrid molecules with enhanced biological activity.

The synthesis of this compound typically involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the introduction of the propenyl ether group via an SN2 reaction followed by amidation and carboxylation steps. Advanced techniques such as transition metal-catalyzed cross-coupling reactions may also be employed to achieve more efficient and selective transformations.

One of the most compelling aspects of 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid is its potential as a building block for drug discovery. The combination of functional groups allows for diverse chemical modifications, enabling chemists to explore a wide range of structural variations. This flexibility is particularly valuable in fragment-based drug design, where small molecular fragments are identified and then linked together to form more potent and selective inhibitors.

Recent studies have highlighted the importance of pyridine derivatives in addressing unmet medical needs. For instance, compounds with similar structural motifs have been investigated for their activity against enzymes involved in cancer metabolism. The amide and ester functionalities in 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid could potentially be exploited to modulate enzyme activity or alter substrate specificity, making it a promising candidate for further exploration.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how the molecule behaves within living systems is crucial for optimizing its therapeutic potential. Factors such as solubility, stability, and metabolic degradation pathways must be carefully considered during drug development. Computational modeling techniques can be employed to predict these properties before experimental validation is undertaken.

In addition to its pharmaceutical applications, 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid may find utility in other areas of chemical research. For example, it could serve as a precursor for the synthesis of novel materials or catalysts with unique properties. The ability to functionalize multiple sites on the pyridine ring provides chemists with a rich palette of possibilities for designing innovative chemical systems.

The future directions for research on this compound are numerous and exciting. Continued exploration of its synthetic pathways could lead to more efficient and scalable production methods. Investigating its biological activity across different disease models may uncover new therapeutic applications or lead to the discovery of new drug candidates. Furthermore, exploring its potential in material science could open up entirely new avenues for innovation.

In conclusion,3-methyl-2-{(propenyl-oxy)carbonylamino}pyridine, identified by CAS No. 2680850171, represents a fascinating molecule with significant potential in pharmaceutical chemistry and beyond. Its complex structure and versatile functional groups make it an attractive candidate for further study and development. As research progresses, 2680850171 will undoubtedly continue to play an important role in advancing our understanding of organic chemistry and its applications in medicine and materials science.